Cas no 5628-57-9 (BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL-)

• Product Name: BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL-
• CAS No: 5628-57-9
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 3391158
• PubChem ID: 57790282
• Update Time: 2025-10-29

BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL-
• 5-hydroxy-2,3-dimethylbenzoic acid
• 5628-57-9
• DTXSID901296009
• SCHEMBL89590

• Inchi： 1S/C9H10O3/c1-5-3-7(10)4-8(6(5)2)9(11)12/h3-4,10H,1-2H3,(H,11,12)
• InChI Key： TUGKHWASTFDHMB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(O)=CC(C)=C1C

Computed Properties

• Exact Mass: 166.062994177Da
• Monoisotopic Mass: 166.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Additional information on BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL-

BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL- (CAS No. 5628-57-9): An Overview of Its Properties, Applications, and Recent Research

BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL- (CAS No. 5628-57-9) is a versatile organic compound that has garnered significant attention in various scientific and industrial fields. This compound, also known as 5-Hydroxy-2,3-dimethylbenzoic acid, is a derivative of benzoic acid with unique structural and functional properties that make it valuable in pharmaceuticals, agrochemicals, and materials science.

The molecular formula of BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL- is C₁₀H₁₀O₃, and its molecular weight is approximately 178.18 g/mol. The compound features a benzene ring with a carboxylic acid group (-COOH) at the para position and two methyl groups (-CH₃) at the ortho positions. Additionally, a hydroxyl group (-OH) is attached to the meta position of the benzene ring. This specific arrangement of functional groups imparts distinct chemical and physical properties to the compound.

In terms of physical properties, BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL- is a white crystalline solid at room temperature with a melting point of around 164°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. These solubility characteristics make it suitable for various applications in solution-based processes.

The chemical reactivity of BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL- is influenced by its functional groups. The carboxylic acid group can participate in esterification reactions to form esters, which are important intermediates in the synthesis of pharmaceuticals and other fine chemicals. The hydroxyl group can undergo etherification or esterification reactions, further expanding the range of derivatives that can be synthesized from this compound.

In the pharmaceutical industry, BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL- has shown potential as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent research has focused on its use as a precursor for the development of anti-inflammatory agents and antioxidants. Studies have demonstrated that derivatives of BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL- exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammation pathways.

Moreover, BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL- has been explored for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative damage to cells and tissues. Research has shown that certain derivatives of BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL- possess strong antioxidant activity, making them promising candidates for use in nutraceuticals and cosmetics.

In the field of agrochemicals, BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL- has been investigated for its potential as a plant growth regulator. Plant growth regulators are essential for optimizing crop yield and quality. Studies have indicated that this compound can enhance plant growth by promoting root development and increasing nutrient uptake efficiency.

Materials science is another area where BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL- has found applications. Its unique molecular structure makes it suitable for use as a building block in the synthesis of polymers and other advanced materials. Researchers have explored its use in developing novel materials with improved mechanical properties and enhanced stability under various environmental conditions.

Recent advancements in analytical techniques have enabled more detailed characterization of BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL- and its derivatives. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to analyze the purity and structural integrity of this compound. These techniques have facilitated the development of more efficient synthetic routes and quality control methods.

In conclusion, BENZOIC ACID, 5-HYDROXY-2,3-DIMETHYL- (CAS No. 5628-57-9) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in modern scientific endeavors.